D-(+)-Carvone
D-(+)-Carvone
D-carvone appears as pale yellow or colorless liquid. (NTP, 1992)
D-Carvone, also known as carvol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. D-Carvone exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). D-Carvone has been primarily detected in urine. Within the cell, D-carvone is primarily located in the cytoplasm. D-Carvone exists in all eukaryotes, ranging from yeast to humans.
(+)-carvone is a carvone having (S) configuration. It is an enantiomer of a (-)-carvone.
D-Carvone, also known as carvol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. D-Carvone exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). D-Carvone has been primarily detected in urine. Within the cell, D-carvone is primarily located in the cytoplasm. D-Carvone exists in all eukaryotes, ranging from yeast to humans.
(+)-carvone is a carvone having (S) configuration. It is an enantiomer of a (-)-carvone.
Brand Name:
Vulcanchem
CAS No.:
2244-16-8
VCID:
VC0046531
InChI:
InChI=1S/C10H14O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,9H,1,5-6H2,2-3H3/t9-/m0/s1
SMILES:
CC1=CCC(CC1=O)C(=C)C
Molecular Formula:
C10H14O
Molecular Weight:
150.22 g/mol
D-(+)-Carvone
CAS No.: 2244-16-8
Reference Standards
VCID: VC0046531
Molecular Formula: C10H14O
Molecular Weight: 150.22 g/mol
CAS No. | 2244-16-8 |
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Product Name | D-(+)-Carvone |
Molecular Formula | C10H14O |
Molecular Weight | 150.22 g/mol |
IUPAC Name | (5S)-2-methyl-5-prop-1-en-2-ylcyclohex-2-en-1-one |
Standard InChI | InChI=1S/C10H14O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,9H,1,5-6H2,2-3H3/t9-/m0/s1 |
Standard InChIKey | ULDHMXUKGWMISQ-VIFPVBQESA-N |
Isomeric SMILES | CC1=CC[C@@H](CC1=O)C(=C)C |
SMILES | CC1=CCC(CC1=O)C(=C)C |
Canonical SMILES | CC1=CCC(CC1=O)C(=C)C |
Boiling Point | 446 °F at 760 mm Hg (NTP, 1992) 230.16666666666697 °C |
Density | 0.965 at 68 °F (NTP, 1992) 0.955-0.960 |
Flash Point | 192 °F (NTP, 1992) |
Melting Point | 15°C |
Physical Description | D-carvone appears as pale yellow or colorless liquid. (NTP, 1992) Liquid ((+)-form) colourless to light yellow liquid with a caraway-like odou |
Description | D-carvone appears as pale yellow or colorless liquid. (NTP, 1992) D-Carvone, also known as carvol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. D-Carvone exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). D-Carvone has been primarily detected in urine. Within the cell, D-carvone is primarily located in the cytoplasm. D-Carvone exists in all eukaryotes, ranging from yeast to humans. (+)-carvone is a carvone having (S) configuration. It is an enantiomer of a (-)-carvone. |
Solubility | less than 1 mg/mL at 77° F (NTP, 1992) 1300 mg/L at 18 °C soluble in propylene glycol and most fixed oils; insoluble in glycerol; miscible with alcohol 1 ml in 5 ml 60% alcohol (in ethanol) |
Synonyms | (5S)-2-Methyl-5-(1-methylethenyl)-2-cyclohexen-1-one; (S)-2-Methyl-5-(1-methylethenyl)-2-cyclohexen-1-one; (S)-(+)-p-Mentha-6,8-dien-2-one; S-(+)-Carvone |
Vapor Pressure | 15.5 mm Hg at 77 °F ; 31.3 mm Hg at 108° F (NTP, 1992) |
PubChem Compound | 16724 |
Last Modified | Nov 11 2021 |
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